Cas no 1705085-01-3 (7-methoxy-N-(oxan-4-yl)-N-[2-(thiophen-2-yl)ethyl]-1-benzofuran-2-carboxamide)

• Product Name: 7-methoxy-N-(oxan-4-yl)-N-[2-(thiophen-2-yl)ethyl]-1-benzofuran-2-carboxamide
• CAS No: 1705085-01-3
• MF: C₂₁H₂₃NO₄S
• MW: 385.476624727249
• CID: 5366827
• Update Time: 2025-06-07

7-methoxy-N-(oxan-4-yl)-N-[2-(thiophen-2-yl)ethyl]-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-N-(oxan-4-yl)-N-(2-thiophen-2-ylethyl)-1-benzofuran-2-carboxamide
• 7-methoxy-N-(oxan-4-yl)-N-[2-(thiophen-2-yl)ethyl]-1-benzofuran-2-carboxamide

• Inchi： 1S/C21H23NO4S/c1-24-18-6-2-4-15-14-19(26-20(15)18)21(23)22(16-8-11-25-12-9-16)10-7-17-5-3-13-27-17/h2-6,13-14,16H,7-12H2,1H3
• InChI Key： RHQRVYQONZRRGJ-UHFFFAOYSA-N
• SMILES： O1C2=C(OC)C=CC=C2C=C1C(N(C1CCOCC1)CCC1SC=CC=1)=O

Additional information on 7-methoxy-N-(oxan-4-yl)-N-[2-(thiophen-2-yl)ethyl]-1-benzofuran-2-carboxamide

7-Methoxy-N-(Oxan-4-Yl)-N-[2-(Thiophen-2-Yl)Ethyl]-1-Benzofuran-2-Carboxamide: A Comprehensive Overview

The compound 7-methoxy-N-(oxan-4-yl)-N-[2-(thiophen-2-yl)ethyl]-1-benzofuran-2-carboxamide, identified by the CAS number 1705085-01-3, represents a sophisticated organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is a derivative of the benzofuran class, which has garnered substantial attention in recent years due to its unique structural features and bioactivity. The molecule incorporates a methoxy group at the 7-position of the benzofuran ring, an oxane (tetrahydropyran) moiety, and a thiophene-containing ethyl group, all of which contribute to its complex yet intriguing chemical profile.

Recent studies have highlighted the importance of benzofuran derivatives in drug discovery, particularly in the context of their anti-inflammatory, antioxidant, and anticancer properties. The integration of a thiophene group into the structure further enhances its electronic properties, potentially improving its bioavailability and interaction with biological targets. The oxane moiety, on the other hand, introduces additional steric effects and hydrogen bonding capabilities, which could be advantageous in modulating the compound's pharmacokinetics.

The synthesis of 7-methoxy-N-(oxan-4-yl)-N-[2-(thiophen-2-yl)ethyl]-1-benzofuran-2-carboxamide involves a series of carefully designed organic reactions. Key steps include the formation of the benzofuran core through cyclization reactions, followed by functionalization at specific positions to introduce the methoxy, oxane, and thiophene-containing substituents. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

From a pharmacological perspective, this compound has shown promising results in preliminary assays targeting inflammatory pathways and cancer cell lines. Its ability to inhibit pro-inflammatory cytokines and modulate key signaling pathways suggests potential applications in treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Additionally, its anticancer activity has been attributed to its ability to induce apoptosis in cancer cells while sparing normal cells, making it a candidate for further preclinical development.

The structural complexity of 7-methoxy-N-(oxan-4-yl)-N-[2-(thiophen-2-y l)ethyl]-1-benzofuran - 2 - carboxamide also presents challenges in terms of scalability and cost-effectiveness for large-scale production. Researchers are currently exploring alternative synthetic routes and optimization strategies to address these limitations. Furthermore, ongoing studies aim to elucidate the exact mechanisms underlying its bioactivity, with particular focus on its interactions with cellular receptors and enzymes.

In conclusion, 7-methoxy-N-(oxan -4 - yl ) - N - [ 2 - ( thiophen - 2 - yl ) ethyl ] - 1 - benzofuran - 2 - carboxamide (CAS No: 1705085 - 01 -3) stands as a testament to the ingenuity of modern organic chemistry and its potential impact on therapeutic development. With continued research and optimization, this compound holds promise as a lead molecule for addressing unmet medical needs in inflammation and oncology.